Cas no 1250120-81-0 (2-amino-3-(1H-indazol-1-yl)propanoic acid)

• Product Name: 2-amino-3-(1H-indazol-1-yl)propanoic acid
• CAS No: 1250120-81-0
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 6071614
• PubChem ID: 53462436
• Update Time: 2025-10-11

2-amino-3-(1H-indazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(1H-indazol-1-yl)propanoic acid
• 1H-Indazole-1-propanoic acid, α-amino-
• CS-0344590
• AKOS011420382
• EN300-1123446
• 1250120-81-0
• 2-amino-3-(1H-indazol-1-yl)propanoicacid

• Inchi： 1S/C10H11N3O2/c11-8(10(14)15)6-13-9-4-2-1-3-7(9)5-12-13/h1-5,8H,6,11H2,(H,14,15)
• InChI Key： VXGGDWZWROEXQG-UHFFFAOYSA-N
• SMILES： C(N1N=CC2=CC=CC=C12)C(N)C(=O)O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 417.1±40.0 °C(Predicted)
• pka: 2.04±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-(1H-indazol-1-yl)propanoic acid

Comprehensive Overview of 2-amino-3-(1H-indazol-1-yl)propanoic acid (CAS No. 1250120-81-0): Properties, Applications, and Research Insights

2-amino-3-(1H-indazol-1-yl)propanoic acid (CAS No. 1250120-81-0) is a specialized amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This compound combines an indazole moiety with a propanoic acid backbone, making it a versatile building block for drug discovery and peptide synthesis. Researchers are particularly interested in its potential to modulate protein-protein interactions and enzyme activity, which aligns with current trends in targeted therapy and precision medicine.

The molecular structure of 2-amino-3-(1H-indazol-1-yl)propanoic acid features a heterocyclic indazole ring, known for its stability and bioactivity in medicinal chemistry. This characteristic has led to its exploration in kinase inhibitor development, a hot topic in oncology research. Recent studies highlight its role in designing small molecule inhibitors for cancer signaling pathways, addressing frequent search queries like "novel cancer drug scaffolds" and "indazole-based therapeutics." The compound's chirality also offers opportunities for stereoselective synthesis, a growing focus area in asymmetric catalysis.

From a synthetic perspective, CAS 1250120-81-0 serves as a valuable intermediate in peptidomimetic design, bridging the gap between traditional peptides and bioavailable drug candidates. Its carboxylic acid and amino functional groups allow for diverse modifications, answering common researcher questions about "customizable amino acid analogs." The compound's solubility profile and stability under physiological conditions make it particularly relevant for prodrug development, a trending approach to improve drug delivery.

In the context of computational chemistry and AI-driven drug discovery, 2-amino-3-(1H-indazol-1-yl)propanoic acid has emerged as a test case for molecular docking simulations. This application responds to increasing searches for "machine learning in compound screening" and "virtual library design." The indazole ring's electron-rich nature facilitates π-stacking interactions, a property frequently optimized in fragment-based drug design strategies.

Quality control and analytical characterization of 1250120-81-0 typically involve advanced techniques like HPLC-MS and NMR spectroscopy, addressing industry demands for "high-purity research chemicals." The compound's spectral fingerprints have been documented in several cheminformatics databases, supporting the growing field of digital chemistry. Its stability data under various pH conditions makes it suitable for formulation studies, particularly in oral dosage development.

The environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles of 2-amino-3-(1H-indazol-1-yl)propanoic acid are currently under investigation, reflecting the pharmaceutical industry's shift toward green chemistry principles. Preliminary data suggest favorable biodegradability characteristics, responding to concerns about "sustainable drug development." These properties position the compound as a candidate for biocompatible materials research, another rapidly growing sector.

Patent literature reveals increasing protection of indazole-containing compounds like CAS 1250120-81-0, particularly in neurological disorder applications. This trend correlates with search volumes for "new CNS drug targets" and "blood-brain barrier permeable molecules." The compound's structural flexibility allows for blood-brain barrier penetration optimization, making it valuable for neuropharmacology research.

In chemical biology applications, 2-amino-3-(1H-indazol-1-yl)propanoic acid serves as a fluorescent probe scaffold due to the indazole ring's intrinsic photophysical properties. This application addresses popular queries about "small molecule imaging agents" and "cellular tracking compounds." Researchers are exploring its use in super-resolution microscopy techniques, which have revolutionized cellular imaging in recent years.

The commercial availability of 1250120-81-0 through specialized fine chemical suppliers has expanded its accessibility to academic and industrial labs. This availability supports the democratization of drug discovery tools, a movement gaining momentum in the research community. Current pricing trends and scale-up synthesis protocols for this compound are frequently discussed in process chemistry forums, reflecting practical industry concerns.

Future research directions for 2-amino-3-(1H-indazol-1-yl)propanoic acid may include its incorporation into metal-organic frameworks (MOFs) for controlled release applications, or as a ligand in catalytic systems. These potential applications align with emerging interests in "smart materials" and "sustainable catalysis." The compound's versatility ensures its continued relevance across multiple cutting-edge research domains, from bioconjugation chemistry to materials science innovation.